Bicyclic guanidinate compounds of magnesium and their activity as pre-catalysts in the Tishchenko reaction†

Chemical Communications Pub Date: 2011-03-23 DOI: 10.1039/C0CC04789A

Abstract

A synthetic route to magnesium guanidinate compounds that avoids ligand redistribution is reported; selected derivatives are active pre-catalysts in the dimerization of aldehydes.

Graphical abstract: Bicyclic guanidinate compounds of magnesium and their activity as pre-catalysts in the Tishchenko reaction
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